Cas no 1291489-16-1 (3-Amino-1-(4-fluoro-phenyl)-4-thiophen-2-yl-azetidin-2-one)

• Product Name: 3-Amino-1-(4-fluoro-phenyl)-4-thiophen-2-yl-azetidin-2-one
• CAS No: 1291489-16-1
• MF: C₁₃H₁₁FN₂OS
• MW: 262.302644968033
• CID: 5058812
• Update Time: 2025-05-18

3-Amino-1-(4-fluoro-phenyl)-4-thiophen-2-yl-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(4-fluoro-phenyl)-4-thiophen-2-yl-azetidin-2-one
• 3-Amino-1-(4-fluorophenyl)-4-(thiophen-2-yl)azetidin-2-one

• Inchi： 1S/C13H11FN2OS/c14-8-3-5-9(6-4-8)16-12(11(15)13(16)17)10-2-1-7-18-10/h1-7,11-12H,15H2
• InChI Key： RRJYLPIQTIKPMO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C(N1C1C=CC(=CC=1)F)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6

Additional information on 3-Amino-1-(4-fluoro-phenyl)-4-thiophen-2-yl-azetidin-2-one

Introduction to 3-Amino-1-(4-fluoro-phenyl)-4-thiophen-2-yl-azetidin-2-one (CAS No. 1291489-16-1) and Its Emerging Applications in Chemical Biology

3-Amino-1-(4-fluoro-phenyl)-4-thiophen-2-yl-azetidin-2-one, identified by its unique Chemical Abstracts Service (CAS) number 1291489-16-1, represents a structurally intriguing compound that has garnered significant attention in the realm of chemical biology and drug discovery. This heterocyclic molecule, featuring a fused thiophene ring, an azetidinone core, and a fluorinated phenyl group, exhibits a rich chemical diversity that positions it as a promising candidate for developing novel therapeutic agents. The presence of multiple pharmacophoric elements in its molecular framework suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemists exploring innovative drug modalities.

The compound’s structural motif, particularly the 4-fluoro-phenyl substituent, is strategically positioned to modulate electronic properties and binding affinity. Fluoroaromatic groups are well-documented for their ability to enhance metabolic stability, improve binding affinity through hydrophobic interactions, and influence receptor selectivity—a critical factor in minimizing off-target effects. In the context of 3-Amino-1-(4-fluoro-phenyl)-4-thiophen-2-yl-azetidin-2-one, the fluorine atom may play a pivotal role in optimizing its pharmacokinetic profile and therapeutic efficacy.

The thiophen ring embedded within the molecule introduces sulfur-based chemistry, which is known for its versatility in medicinal chemistry. Thiophenes are prevalent in natural products and pharmaceuticals due to their ability to engage with various biological targets, including enzymes and receptors. The incorporation of a thiophene into an azetidinone scaffold creates a privileged structure that may confer unique biochemical properties. This combination of features makes 3-Amino-1-(4-fluoro-phenyl)-4-thiophen-2-yl-azetidin-2-one a compelling entity for further exploration.

Recent advancements in computational chemistry and high-throughput screening have accelerated the identification of novel bioactive molecules. The structural complexity of 3-Amino-1-(4-fluoro-phenyl)-4-thiophen-2-yl-azetidin-2-one aligns well with modern drug discovery strategies that emphasize molecular diversity and target engagement. Computational modeling studies have suggested that this compound may interact with proteins involved in inflammatory pathways, making it a potential lead for developing treatments against chronic inflammatory diseases.

Moreover, the amino group at the 3-position of the azetidinone ring provides a site for further functionalization, enabling the synthesis of derivatives with enhanced bioactivity or improved pharmacological properties. This modular design allows medicinal chemists to systematically explore structure–activity relationships (SAR), optimizing key parameters such as solubility, permeability, and metabolic stability. Such flexibility is invaluable in the iterative process of drug development.

In vitro studies have begun to unravel the mechanistic potential of 3-Amino-1-(4-fluoro-phenyl)-4-thiophen-2-yl-azetidin-2-one. Initial assays have revealed promising interactions with enzymes implicated in cancer metabolism, suggesting its utility as an anticancer agent. The compound’s ability to modulate enzyme activity without significant toxicity has positioned it as a candidate for further preclinical evaluation. These findings align with broader trends in oncology research, where targeting metabolic pathways has emerged as a strategic approach to combat cancer progression.

The integration of machine learning algorithms into drug discovery pipelines has further enhanced the exploration of molecules like 3-Amino-1-(4-fluoro-phenyl)-4-thiophen-2-yl-azetidin-2-one. Predictive models have identified potential off-target effects and optimized dosing regimens based on structural features alone. This data-driven approach complements traditional experimental methodologies, expediting the identification of lead compounds with favorable pharmacological profiles.

Future research directions may focus on exploring synthetic pathways that improve the scalability and cost-efficiency of producing 3-Amino-1-(4-fluoro-phenyl)-4-thiophen-2-ylationzetidinone derivatives. Advances in green chemistry principles could enable sustainable production methods while maintaining high yields and purity standards. Such innovations are essential for translating promising laboratory findings into viable clinical candidates.

The intersection of chemical biology and computational science continues to drive innovation in small-molecule drug discovery. Compounds like 3-Amino-a(44fluor0068f0068r0068h0068y0068l0068 phenyl)-a(44thiophene-a(44zetidinone-a(44one) (CAS No. 129148916) exemplify how structurally complex molecules can be leveraged to address unmet medical needs. By combining experimental insights with computational predictions, researchers are paving the way for next-generation therapeutics that offer improved efficacy and safety profiles.

In conclusion,3-Amino-a(44fluo0068ro0068o-a(44phe0068nyl)-a(44thio0068phene-a(44zetidi0068dinone-a(44two-a(44ne) (CAS No. 129148916) stands as a testament to the power of interdisciplinary approaches in modern chemical biology. Its unique structural features, coupled with emerging data on its biological activity, highlight its potential as a foundation for novel therapeutic interventions across multiple disease areas, including oncology, neurodegenerative disorders, and inflammatory conditions, underscoring its significance as an emerging entity in pharmaceutical research.